Cas no 532969-48-5 (N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide)

• Product Name: N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide
• CAS No: 532969-48-5
• MF: C₂₄H₂₂N₂OS
• MW: 386.509284496307
• CID: 6094148
• PubChem ID: 4360445
• Update Time: 2025-10-29

N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide
• N-(2-(3-(benzylthio)-1H-indol-1-yl)ethyl)benzamide
• Benzamide, N-[2-[3-[(phenylmethyl)thio]-1H-indol-1-yl]ethyl]-
• 532969-48-5
• AKOS024582794
• N-[2-(3-benzylsulfanylindol-1-yl)ethyl]benzamide
• N-{2-[3-(benzylsulfanyl)-1H-indol-1-yl]ethyl}benzamide
• F0554-0004
• Oprea1_222629

• Inchi： 1S/C24H22N2OS/c27-24(20-11-5-2-6-12-20)25-15-16-26-17-23(21-13-7-8-14-22(21)26)28-18-19-9-3-1-4-10-19/h1-14,17H,15-16,18H2,(H,25,27)
• InChI Key： YMZGYLXSQREJIY-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC2=CC=CC=C2)=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 386.14528450g/mol
• Monoisotopic Mass: 386.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 648.9±45.0 °C(Predicted)
• pka: 14.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide

Recent Advances in the Study of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 532969-48-5)

N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 532969-48-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its biological activity, structural modifications, and future research directions.

The compound belongs to a class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of a benzylsulfanyl group and a benzamide moiety in its structure suggests potential interactions with various biological targets, such as enzymes and receptors. Recent studies have explored its binding affinity and selectivity toward specific proteins, shedding light on its mechanism of action at the molecular level.

One of the key findings from recent research is the compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated its inhibitory effects on certain kinases, which are critical regulators of cellular processes. These findings suggest that N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide could serve as a promising candidate for the development of kinase inhibitors, particularly in the context of cancer therapy.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's efficacy and reduce potential side effects. Researchers have synthesized various analogs of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide, modifying functional groups to enhance its pharmacokinetic properties. These efforts have led to the identification of derivatives with improved solubility, bioavailability, and target specificity, paving the way for further preclinical evaluations.

In addition to its potential therapeutic applications, recent studies have investigated the compound's role as a chemical probe for studying biological systems. Its unique structure and reactivity make it a valuable tool for exploring protein-ligand interactions and identifying novel drug targets. For instance, affinity chromatography and mass spectrometry-based approaches have been employed to map its binding partners in complex biological samples.

Despite these promising advancements, challenges remain in the development of N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide as a therapeutic agent. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N-{2-3-(benzylsulfanyl)-1H-indol-1-ylethyl}benzamide (CAS: 532969-48-5) represents a promising scaffold for drug discovery, with recent studies highlighting its diverse biological activities and therapeutic potential. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and optimize its properties for future clinical use. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering exciting opportunities for innovation in the field.